Cas no 51640-16-5 ((2,4-dinitrophenyl)phenyl-diazene)

(2,4-dinitrophenyl)phenyl-diazene structure
51640-16-5 structure
Product name:(2,4-dinitrophenyl)phenyl-diazene
CAS No:51640-16-5
MF:C12H8N4O4
MW:272.21632
CID:935650
PubChem ID:15074310

(2,4-dinitrophenyl)phenyl-diazene Chemical and Physical Properties

Names and Identifiers

    • (2,4-dinitrophenyl)phenyl-diazene
    • (2,4-dinitrophenyl)-phenyldiazene
    • ZZGHYYQHGJJQGC-BUHFOSPRSA-N
    • 1-(2,4-Dinitrophenyl)-2-phenyldiazene
    • DB-249775
    • 2,4-dinitroazobenzene
    • DTXSID90567839
    • diazene, 1-(2,4-dinitrophenyl)-2-phenyl-
    • (E)-1-(2,4-Dinitrophenyl)-2-phenyldiazene
    • (2,4-Dinitrophenyl)phenyl diazene
    • 51640-16-5
    • Inchi: InChI=1S/C12H8N4O4/c17-15(18)10-6-7-11(12(8-10)16(19)20)14-13-9-4-2-1-3-5-9/h1-8H
    • InChI Key: ZZGHYYQHGJJQGC-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.05464
  • Monoisotopic Mass: 272.05455475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Refractive Index: 1.665
  • PSA: 111

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